Cas no 5770-10-5 (2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(methylamino)-5-nitroso-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(methylamino)-5-nitroso-
• CAS No: 5770-10-5
• MF: C₇H₁₀N₄O₃
• MW: 198.1793
• CID: 344522
• PubChem ID: 71444011

2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(methylamino)-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(methylamino)-5-nitroso-
• 1,3-Dimethyl-6-(methylamino)-5-nitrosopyrimidine-2,4(1H,3H)-dione
• DTXSID30852812
• 5770-10-5

• Inchi： InChI=1S/C7H10N4O3/c1-8-5-4(9-14)6(12)11(3)7(13)10(5)2/h8H,1-3H3
• InChI Key： OLLXTQPNJDKXHS-UHFFFAOYSA-N
• SMILES： CN1C(NC)=C(N=O)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 198.0754
• Monoisotopic Mass: 198.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų
• XLogP3: -0.3

Experimental Properties

• PSA: 82.08